Cas no 1352925-80-4 (1-Benzyl-5-bromo-1H-1,2,4-triazole)

• Product Name: 1-Benzyl-5-bromo-1H-1,2,4-triazole
• CAS No: 1352925-80-4
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 2133535
• PubChem ID: 13396066
• Update Time: 2024-11-06

1-Benzyl-5-bromo-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-?5-?bromo-?1H-?1,?2,?4-?triazole
• 1-Benzyl-5-bromo-1H-1,2,4-triazole
• SWXVFJSEBAADRF-UHFFFAOYSA-N
• DTXSID401265489
• SCHEMBL16014774
• DA-29802
• 1-benzyl-5-bromo-1,2,4-triazole
• 5-Bromo-1-(phenylmethyl)-1H-1,2,4-triazole
• 1352925-80-4

• Inchi： 1S/C9H8BrN3/c10-9-11-7-12-13(9)6-8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key： SWXVFJSEBAADRF-UHFFFAOYSA-N
• SMILES： BrC1=NC=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 236.99016g/mol
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 2.6